Cas no 2227913-59-7 ((2R)-4-(3-ethylthiophen-2-yl)butan-2-amine)

• Product Name: (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine
• CAS No: 2227913-59-7
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• CID: 6330403
• PubChem ID: 165972452
• Update Time: 2025-10-30

(2R)-4-(3-ethylthiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine
• EN300-1731834
• 2227913-59-7

• Inchi： 1S/C10H17NS/c1-3-9-6-7-12-10(9)5-4-8(2)11/h6-8H,3-5,11H2,1-2H3/t8-/m1/s1
• InChI Key： RPSIMJSHKPFDEH-MRVPVSSYSA-N
• SMILES： S1C=CC(CC)=C1CC[C@@H](C)N

Computed Properties

• Exact Mass: 183.10817072g/mol
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine

Introduction to (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine (CAS No. 2227913-59-7)

(2R)-4-(3-ethylthiophen-2-yl)butan-2-amine, with the CAS number 2227913-59-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and an ethyl substituent, along with an amine functional group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine typically involves several steps, including the formation of the thiophene ring, the introduction of the ethyl substituent, and the final addition of the amine group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In terms of its physical properties, (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's chiral nature makes it particularly interesting for enantioselective synthesis and resolution studies.

The biological activities of (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine have been extensively studied in recent years. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors, which are implicated in several neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 reported that (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine exhibits potent serotonin reuptake inhibition (SRI) activity. This property makes it a potential candidate for the development of new antidepressant drugs. The researchers found that the compound selectively binds to serotonin transporters (SERTs), thereby increasing serotonin levels in the synaptic cleft and potentially alleviating depressive symptoms.

Another area of research focuses on the compound's potential as an analgesic agent. A 2020 study published in Pain Research & Management demonstrated that (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine has significant analgesic effects in animal models of chronic pain. The compound was shown to reduce pain sensitivity without causing significant side effects, making it a promising lead for the development of novel pain management therapies.

The safety profile of (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine is also an important consideration for its potential therapeutic applications. Preclinical studies have indicated that the compound has a favorable toxicity profile and does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In addition to its therapeutic potential, (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine has also been explored for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders and developing new treatment strategies.

The future prospects for (2R)-4-(3-ethylthiophen-2-yl)butan-2-amine are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and to advance it into clinical trials for various indications. Collaborations between academic institutions and pharmaceutical companies are crucial for translating these findings into practical applications that can benefit patients.

In conclusion, (2R)-4-(3-Ethylthiophen--yl)butan--amine (CAS No. 2--91--59--7) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure, biological activities, and favorable safety profile make it an exciting area of focus for scientists and clinicians alike. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding and treatment of various neurological disorders.